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Abstract: This document provides a comprehensive guide for the synthesis of Ticagrelor, a

potent and reversible P2Y12 platelet inhibitor. The protocol outlines a convergent synthetic

strategy, commencing from three key intermediates, including the chiral amine (1R,2S)-2-(3,4-

difluorophenyl)cyclopropanamine. This application note is intended for researchers, chemists,

and professionals in drug development, offering detailed, step-by-step methodologies,

explanations for experimental choices, and critical process considerations to ensure a high-

yield, high-purity synthesis of the final Active Pharmaceutical Ingredient (API).

A Note on the Primary Amine Intermediate
The synthesis of the FDA-approved drug Ticagrelor utilizes (1R,2S)-2-(3,4-

difluorophenyl)cyclopropanamine as a key starting material.[1][2] While the core principles of

the final coupling reaction are analogous for other substituted phenylcyclopropylamines, this

guide will adhere to the established and validated pathway for producing the clinically relevant

molecule. The stereochemical integrity of this intermediate is paramount for the final drug's

pharmacological activity.[1]
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Introduction to Ticagrelor
Ticagrelor (trade name Brilinta/Brilique) is a cornerstone in the management of acute coronary

syndromes (ACS).[1] It belongs to the cyclo-pentyl-triazolo-pyrimidine class and functions as an

orally active, direct-acting P2Y12 receptor antagonist, which inhibits ADP-mediated platelet

activation and aggregation.[3][4] Unlike thienopyridine antiplatelet agents (e.g., clopidogrel),

Ticagrelor's binding is reversible and does not require metabolic activation, leading to a faster

onset and offset of action.[5] This characteristic provides significant clinical advantages,

particularly for patients requiring urgent surgery.[5]

The molecular complexity and specific stereochemistry of Ticagrelor necessitate a robust and

well-controlled synthetic process. This guide details a widely adopted convergent strategy,

which enhances overall efficiency and simplifies purification by building complex intermediates

separately before their final assembly.

Overall Synthetic Strategy
The synthesis of Ticagrelor is best approached through a convergent pathway, which involves

the preparation of three key intermediates that are later coupled to form the final molecule. This

strategy is generally preferred for complex targets as it maximizes yield and minimizes the

linear step count.

The three primary building blocks are:

Intermediate A: The pyrimidine core, 4,6-dichloro-2-(propylthio)pyrimidin-5-amine.

Intermediate B: The chiral cyclopentane sidechain, 2-((3aR,4S,6R,6aS)-6-amino-2,2-

dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yloxy)ethanol.

Intermediate C: The chiral cyclopropylamine, (1R,2S)-2-(3,4-

difluorophenyl)cyclopropanamine.

Retrosynthetic Analysis
The logical disconnection of Ticagrelor reveals these three key fragments. The final C-N bonds

are formed via nucleophilic aromatic substitution (SNAr) reactions on the pyrimidine core.
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Caption: Retrosynthetic analysis of Ticagrelor.

Forward Synthesis Workflow
The forward synthesis involves the sequential coupling of these intermediates. Intermediate B

is first reacted with Intermediate A. The resulting diamine is then cyclized to form the

triazolopyrimidine ring system. Finally, this core is coupled with Intermediate C, followed by

deprotection to yield Ticagrelor.
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Caption: Convergent forward synthesis workflow for Ticagrelor.

Stage 1: Synthesis of the Pyrimidine Core
(Intermediate A)
The core of Ticagrelor is the 4,6-dichloro-2-(propylthio)pyrimidin-5-amine (CAS 145783-15-9).

[6][7] This intermediate provides the necessary reactive sites (two chlorine atoms) for

sequential nucleophilic substitution.[8] Several routes exist for its synthesis; a common and

reliable method starts from 2-thiobarbituric acid.[3][9]

Protocol 1: Synthesis of 4,6-dichloro-2-
(propylthio)pyrimidin-5-amine
Step 1.1: S-propylation of 2-Thiobarbituric Acid

Rationale: This step introduces the propylthio side chain. The reaction proceeds via

nucleophilic attack of the sulfur atom on the alkyl halide.

To a stirred solution of 2-thiobarbituric acid (1.0 eq) in aqueous potassium hydroxide (2.5

eq), add 1-iodopropane (1.1 eq).

Heat the mixture in a sealed vessel at 80°C for 2 hours.

Cool the reaction mixture in an ice bath and acidify to pH 2-3 with 6N HCl to precipitate the

product.

Filter the solid, wash with cold water, and dry under vacuum to yield 2-(propylthio)pyrimidine-

4,6-diol.

Step 1.2: Nitration

Rationale: Nitration at the C5 position is an electrophilic aromatic substitution, activating the

ring for subsequent steps. Fuming nitric acid is a potent nitrating agent.

Suspend the 2-(propylthio)pyrimidine-4,6-diol (1.0 eq) in glacial acetic acid.
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Cool the suspension to 0°C and add fuming nitric acid (1.5 eq) dropwise, maintaining the

temperature below 10°C.

Allow the mixture to warm to room temperature and stir for 1 hour.

Pour the reaction mixture into ice water. Filter the resulting precipitate, wash with water, and

dry to obtain 5-nitro-2-(propylthio)pyrimidine-4,6-diol.

Step 1.3: Chlorination

Rationale: Phosphorus oxychloride (POCl₃) is a powerful dehydrating and chlorinating agent

used to convert the hydroxyl groups of the pyrimidine ring into more reactive chlorine atoms.

A tertiary amine base like 2,6-lutidine is often used to scavenge the HCl byproduct.[3]

To a flask containing phosphorus oxychloride (5.0 eq), add 5-nitro-2-(propylthio)pyrimidine-

4,6-diol (1.0 eq) portion-wise at 0°C.

Add 2,6-lutidine (1.1 eq) dropwise.

Heat the mixture to 80°C and stir for 2 hours.

Cool the reaction to room temperature and carefully pour it onto crushed ice.

Extract the product with dichloromethane (DCM), wash the organic layer with saturated

sodium bicarbonate solution and then brine.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield 4,6-dichloro-5-nitro-2-(propylthio)pyrimidine.

Step 1.4: Reduction of the Nitro Group

Rationale: The nitro group is reduced to a primary amine. While catalytic hydrogenation is

effective, using iron powder in acetic acid is a classic, cost-effective method suitable for

large-scale production, though it can present challenges with filtration.[9][10] Sodium

dithionite is another mild and effective alternative.[9]

Suspend 4,6-dichloro-5-nitro-2-(propylthio)pyrimidine (1.0 eq) in a mixture of methanol and

acetic acid.
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Add iron powder (3.0 eq) portion-wise while stirring vigorously.

Stir the reaction at room temperature for 2 hours.

Monitor the reaction by TLC. Upon completion, filter the mixture through a pad of Celite to

remove the iron salts.

Concentrate the filtrate, add water, and basify with sodium bicarbonate.

Extract the product with ethyl acetate, dry the organic layer over sodium sulfate, and

concentrate to give Intermediate A as a yellow solid.[8]

Reagent (Step 1.4) CAS Number MW ( g/mol ) Equivalents

4,6-dichloro-5-nitro-2-

(propylthio)pyrimidine
145783-14-8 268.13 1.0

Iron Powder 7439-89-6 55.85 3.0

Acetic Acid 64-19-7 60.05 - (Solvent)

Methanol 67-56-1 32.04 - (Solvent)

Stage 2: Synthesis of the Chiral Sidechain
(Intermediate B)
Intermediate B, 2-((3aR,4S,6R,6aS)-6-amino-2,2-dimethyltetrahydro-3aH-cyclopenta[d]

[1,3]dioxol-4-yloxy)ethanol (CAS 376608-65-0), provides the crucial stereochemistry for the

cyclopentane portion of Ticagrelor.[11][12] It is often prepared as its L-tartaric acid salt to

ensure chiral purity and stability.[13] The synthesis starts from a protected carbamate and

involves deprotection to reveal the amine.

Protocol 2: Synthesis of Intermediate B L-tartaric acid
salt
Rationale: The benzyl carbamate group is a common amine protecting group that can be

readily removed by catalytic hydrogenation. The resulting free amine is then resolved with L-

tartaric acid.
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Dissolve benzyl ((3aS,4R,6S,6aR)-6-(2-hydroxyethoxy)-2,2-dimethyltetrahydro-4H-

cyclopenta[d][7][14]dioxol-4-yl)carbamate (1.0 eq) in methanol.

Add Palladium on carbon (10% w/w, ~0.05 eq) to the solution.

Hydrogenate the mixture under a hydrogen atmosphere (50 psi) at room temperature until

the reaction is complete (monitored by TLC).

Filter the catalyst through Celite and wash the pad with methanol.

Concentrate the filtrate to obtain the crude free amine as an oil.

Dissolve the crude amine in ethanol. In a separate flask, dissolve L-tartaric acid (1.0 eq) in

ethanol.

Add the L-tartaric acid solution to the amine solution while stirring. A white solid will

precipitate.

Stir the slurry at room temperature for 2 hours, then cool to 0-5°C and stir for another hour.

Filter the solid, wash with cold ethanol, and dry under vacuum at 40°C to yield Intermediate

B L-tartaric acid salt as a white powder.[13]

Stage 3: Convergent Assembly and Final Synthesis
This final stage involves the sequential coupling of the three intermediates, followed by a final

deprotection step to yield Ticagrelor.

Protocol 3: Final Assembly and Deprotection
Step 3.1: Condensation of Intermediates A and B

Rationale: This is a nucleophilic aromatic substitution (SNAr) where the primary amine of

Intermediate B displaces one of the chlorine atoms on the electron-deficient pyrimidine ring

(Intermediate A). A non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine

(DIPEA) is used to neutralize the HCl generated.

Suspend Intermediate A (1.0 eq) and Intermediate B L-tartaric acid salt (1.05 eq) in ethanol.
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Add triethylamine (2.5 eq) to the mixture.

Heat the reaction to reflux and maintain for 40-45 hours.[15] The reaction may be performed

under pressure to reduce reaction time.[15]

Monitor the reaction by HPLC. Upon completion, cool the mixture and concentrate under

reduced pressure.

Dissolve the residue in ethyl acetate and wash with water and brine.

Dry the organic layer over sodium sulfate and concentrate to obtain the crude condensation

product, 2-({(3aR,4S,6R,6aS)-6-{[5-amino-6-chloro-2-(propylthio)pyrimidin-4-yl]amino}-2,2-

dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl}oxy)ethanol.

Step 3.2: Triazole Ring Formation

Rationale: The adjacent amino groups on the pyrimidine ring are cyclized to form the fused

triazole ring. This is achieved via diazotization of the C5-amine with a nitrite source, followed

by intramolecular cyclization. Using a phase-transfer catalyst or specialized reagents like

"Resin-NO2" can improve safety and yield over traditional NaNO₂/acid methods.[5][16]

Dissolve the product from Step 3.1 (1.0 eq) in acetonitrile.

Cool the solution to 0-5°C.

Slowly add a solution of sodium nitrite (1.2 eq) in water, followed by the dropwise addition of

acetic acid (3.0 eq).[17]

Stir the reaction at 0-5°C for 2 hours.

Quench the reaction by adding water and extract the product with DCM.

Wash the organic layer with sodium bicarbonate solution, then water.

Dry over sodium sulfate and concentrate to give the triazolopyrimidine intermediate, 2-

({(3aR,4S,6R,6aS)-6-[7-chloro-5-(propylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-3-yl]-2,2-

dimethyltetrahydro-3aH-cyclopenta[d][1,3]dioxol-4-yl}oxy)ethanol.[5]
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Step 3.3: Final Coupling with Intermediate C

Rationale: This is the final key bond-forming step, another SNAr reaction. The chiral amine

(Intermediate C) displaces the last remaining chlorine atom on the triazolopyrimidine core.

An inorganic base like potassium carbonate is often preferred here to minimize side

reactions.[5]

Dissolve the triazolopyrimidine intermediate from Step 3.2 (1.0 eq) in acetonitrile.

Add (1R,2S)-2-(3,4-difluorophenyl)cyclopropanamine (Intermediate C, 1.1 eq) and

anhydrous potassium carbonate (2.0 eq).

Stir the mixture at room temperature for 2-3 hours until the reaction is complete by HPLC.[5]

Dilute the reaction mass with water and extract with DCM.

Combine the organic layers, dry over sodium sulfate, and concentrate under reduced

pressure to yield the protected Ticagrelor as an oil.

Reagent (Step 3.3) CAS Number MW ( g/mol ) Equivalents

Triazolopyrimidine

Intermediate
254876-79-6 431.94 1.0

(1R,2S)-2-(3,4-

difluorophenyl)cyclopr

opanamine

220352-97-4 169.18 1.1

Anhydrous Potassium

Carbonate
584-08-7 138.21 2.0

Acetonitrile 75-05-8 41.05 - (Solvent)

Step 3.4: Acetonide Deprotection

Rationale: The final step is the removal of the acetonide protecting group to reveal the 1,2-

diol on the cyclopentane ring. This is achieved by hydrolysis under acidic conditions. A
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biphasic system (DCM/aq. HCl) can lead to a cleaner reaction with fewer impurities

compared to single-phase alcoholic systems.[5]

Dissolve the protected Ticagrelor from Step 3.3 (1.0 eq) in DCM.

Add aqueous hydrochloric acid (e.g., 3N HCl) and stir the biphasic mixture vigorously at

room temperature for 2-3 hours.

Monitor by HPLC for the disappearance of the starting material.

Once complete, separate the layers. Neutralize the aqueous layer (or the entire mixture) to

pH 7-8 with an aqueous base (e.g., NaOH or NaHCO₃ solution).

Extract the product thoroughly with ethyl acetate.

Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and

concentrate to a crude solid/oil.

Step 3.5: Final Purification

Rationale: The final API must meet stringent purity requirements. Crystallization is the

preferred method for purification on a large scale.

Dissolve the crude Ticagrelor in a suitable solvent system, such as acetonitrile and toluene.

[18]

Heat to dissolve, then cool slowly to induce crystallization.

Filter the purified solid, wash with a cold solvent mixture, and dry under vacuum at 40-45°C

to yield Ticagrelor as a pure, crystalline solid.[18]

Conclusion
This application note outlines a robust and scalable convergent synthesis for Ticagrelor. The

strategy relies on the careful preparation of three key intermediates, followed by their

sequential assembly. Critical aspects of this synthesis include maintaining stereochemical

integrity, particularly of Intermediates B and C, and controlling the conditions of the SNAr and

triazole formation reactions to minimize impurity generation. The provided protocols, grounded
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in established literature, offer a reliable framework for researchers engaged in the synthesis of

this vital antiplatelet agent.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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